Cas no 6311-93-9 (Pyridine,3-(2-methylpentyl)-)

Pyridine,3-(2-methylpentyl)- structure
Pyridine,3-(2-methylpentyl)- structure
Product Name:Pyridine,3-(2-methylpentyl)-
CAS No:6311-93-9
MF:C11H17N
MW:163.259382963181
CID:530032
PubChem ID:238319
Update Time:2025-04-19

Pyridine,3-(2-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-(2-methylpentyl)-
    • 3-(2-methylpentyl)pyridine
    • 3-(2-methyl-oxazol-5-yl)-benzonitrile
    • 3-(2-methyl-pentyl)-pyridine
    • Benzonitrile, 3-(2-methyl-5-oxazolyl)-
    • CTK2H0678
    • SureCN9863439
    • NSC 42648
    • Inchi: 1S/C11H17N/c1-3-5-10(2)8-11-6-4-7-12-9-11/h4,6-7,9-10H,3,5,8H2,1-2H3
    • InChI Key: LMZYLBBMGJYKTA-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1)CC(C)CCC

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 0.897±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 120-122 ºC (25 Torr)
  • Flash Point: 90.6±11.4 ºC,
  • Solubility: Slightly soluble (5.7 g/l) (25 º C),
  • PSA: 12.89
  • LogP: 3.06030
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